N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide

• IUPAC Name: N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C27H23N3O5S2/c1-3-34-23-11-7-8-19-16-24(35-25(19)23)22-17-36-27(28-22)29-26(31)18-12-14-21(15-13-18)37(32,33)30(2)20-9-5-4-6-10-20/h4-17H,3H2,1-2H3,(H,28,29,31)
• InChI Key: UURLHJNAJAIFDB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)C5=CC=CC=C5
• Molecular Formula: C27H23N3O5S2
• Molecular Weight: 533.6 g/mol

Description

N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C27H23N3O5S2 and its molecular weight is 533.62. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

Benzamides, including our compound of interest, have been investigated for their antioxidant potential. In vitro studies have demonstrated that some synthesized benzamide derivatives exhibit effective total antioxidant , free radical scavenging , and metal chelating activities. .

Antibacterial Properties

The same benzamide compound has also been evaluated for its antibacterial activity. In vitro tests revealed its effectiveness against both gram-positive and gram-negative bacteria. Researchers compared its performance to that of standard antibacterial drugs. .

Drug Discovery Potential

Amide compounds, including benzamides, play a significant role in drug discovery. Their diverse properties make them attractive candidates for developing new medications. Researchers explore their potential in treating various conditions, such as cancer, hypercholesterolemia, and anti-inflammatory responses. .

Industrial Applications

Beyond medicine, benzamides find applications in industrial sectors. They contribute to the plastic, rubber, paper, and agriculture industries. .

Biological Molecules and Proteins

Amides, including benzamides, are prevalent in biological molecules and proteins. Their presence in natural products and synthetic intermediates underscores their importance. .

Miscellaneous Applications

While not directly related to our compound, benzamides have also been investigated for their anti-platelet activity and other pharmacological effects. .